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Get Quote

The table below summarizes the key physicochemical and solubility data for Esculentoside A from multiple

supplier sources.

Property Details

CAS Number 65497-07-6 [1] [2] [3]

Molecular Formula C₄₂H₆₆O₁₆ [1] [2] [3]

Molecular Weight 826.96 g/mol [1] [2] [3]

Purity ≥ 98% [3] [4]

Primary Solubility in DMSO 100 mg/mL (120.92 mM) [1] [3] [5]

Solubility in Water 100 mg/mL (120.92 mM) [1]

Solubility in Ethanol 2 mg/mL (2.41 mM) [1]

Stock Solution Stability -80°C for 6 months; -20°C for 1 month [3] [5] [4]

The following table outlines common experimental protocols for preparing stock and working solutions.
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Solution Type Protocol

| In Vitro Stock Solution (DMSO) | 1. Bring the vial to room temperature before opening. 2. Weigh the

desired amount of EsA powder. 3. Add the calculated volume of fresh, anhydrous DMSO to achieve a 100

mg/mL concentration. 4. Use low-frequency ultrasonication to aid dissolution if necessary [2] [3] [5]. | | In

Vivo Working Solution | 1. Prepare a clear stock solution in DMSO first. 2. Sequentially add the following

solvents with vortexing to ensure clarity at each step [3] [5] [4]:

10% DMSO
40% PEG300
5% Tween-80
45% saline

This protocol can achieve a concentration of ≥ 2.5 mg/mL and is suitable for intraperitoneal injection

in rodent models. |

Experimental Considerations for DMSO Usage

When using DMSO as a solvent, especially in biological assays, several critical factors must be considered:

DMSO Concentration: It is crucial to use the lowest possible concentration of DMSO in your final

experimental system (often ≤0.1% to 1% v/v) to minimize solvent effects on cells or biochemical
activity [6].

Potential Interference: DMSO is an organosulfur compound and can interfere with cellular
processes. It can act as a free radical scavenger at low concentrations and may affect various

enzymatic activities and sulfur metabolism pathways in cell cultures [6]. One study specifically noted
that DMSO can bind to proteins in a specific, though low-affinity, manner without significantly altering

their secondary structure [7].
Solution Handling: DMSO is hygroscopic. Using a freshly opened, anhydrous source is

recommended to prevent water absorption, which can lower its solubility capacity over time and
potentially affect compound stability [1] [2].

Experimental Workflow for Solubilization

The diagram below illustrates the key steps involved in preparing an Esculentoside A solution for

experimental use.
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Start: Esculentoside A Powder

Weigh desired mass of compound

Add fresh, anhydrous DMSO

Use ultrasonication to aid dissolution

Prepare clear stock solution (100 mg/mL)

Aliquot and store at -80°C

Thaw aliquot for experiment

Dilute in assay buffer/media
(Keep final DMSO concentration low) InViva

 If required

For in vivo use: dilute stock sequentially
in PEG300, Tween-80, and saline

Click to download full resolution via product page

Summary and Key Takeaways
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High DMSO Solubility: Esculentoside A is highly soluble in DMSO at 100 mg/mL, making it a

suitable solvent for preparing concentrated stock solutions [1] [3] [8].
Follow Established Protocols: The sequential dilution method using PEG300, Tween-80, and saline

is a validated protocol for preparing in vivo working solutions that are well-tolerated in animal models
[3] [5] [4].

Mind the Solvent Controls: Always include appropriate vehicle controls (solutions containing the
same concentration of DMSO and other solvents but without the test compound) in your experimental

design to account for any effects of the solvents themselves [7] [6].

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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